Cas no 2167092-78-4 (({2-bromo(cyclobutyl)methyl-1,3-thiazol-4-yl}methyl)(methyl)amine)
({2-bromo(cyclobutyl)methyl-1,3-thiazol-4-yl}methyl)(methyl)amine Chemical and Physical Properties
Names and Identifiers
-
- ({2-bromo(cyclobutyl)methyl-1,3-thiazol-4-yl}methyl)(methyl)amine
- EN300-1269802
- ({2-[bromo(cyclobutyl)methyl]-1,3-thiazol-4-yl}methyl)(methyl)amine
- 2167092-78-4
-
- Inchi: 1S/C10H15BrN2S/c1-12-5-8-6-14-10(13-8)9(11)7-3-2-4-7/h6-7,9,12H,2-5H2,1H3
- InChI Key: AXMUCJUPPMAYHU-UHFFFAOYSA-N
- SMILES: BrC(C1=NC(CNC)=CS1)C1CCC1
Computed Properties
- Exact Mass: 274.01393g/mol
- Monoisotopic Mass: 274.01393g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 187
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 53.2Ų
({2-bromo(cyclobutyl)methyl-1,3-thiazol-4-yl}methyl)(methyl)amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1269802-1.0g |
({2-[bromo(cyclobutyl)methyl]-1,3-thiazol-4-yl}methyl)(methyl)amine |
2167092-78-4 | 1g |
$0.0 | 2023-06-08 | ||
| Enamine | EN300-1269802-50mg |
({2-[bromo(cyclobutyl)methyl]-1,3-thiazol-4-yl}methyl)(methyl)amine |
2167092-78-4 | 50mg |
$1080.0 | 2023-10-02 | ||
| Enamine | EN300-1269802-100mg |
({2-[bromo(cyclobutyl)methyl]-1,3-thiazol-4-yl}methyl)(methyl)amine |
2167092-78-4 | 100mg |
$1131.0 | 2023-10-02 | ||
| Enamine | EN300-1269802-250mg |
({2-[bromo(cyclobutyl)methyl]-1,3-thiazol-4-yl}methyl)(methyl)amine |
2167092-78-4 | 250mg |
$1183.0 | 2023-10-02 | ||
| Enamine | EN300-1269802-500mg |
({2-[bromo(cyclobutyl)methyl]-1,3-thiazol-4-yl}methyl)(methyl)amine |
2167092-78-4 | 500mg |
$1234.0 | 2023-10-02 | ||
| Enamine | EN300-1269802-1000mg |
({2-[bromo(cyclobutyl)methyl]-1,3-thiazol-4-yl}methyl)(methyl)amine |
2167092-78-4 | 1000mg |
$1286.0 | 2023-10-02 | ||
| Enamine | EN300-1269802-2500mg |
({2-[bromo(cyclobutyl)methyl]-1,3-thiazol-4-yl}methyl)(methyl)amine |
2167092-78-4 | 2500mg |
$2520.0 | 2023-10-02 | ||
| Enamine | EN300-1269802-5000mg |
({2-[bromo(cyclobutyl)methyl]-1,3-thiazol-4-yl}methyl)(methyl)amine |
2167092-78-4 | 5000mg |
$3728.0 | 2023-10-02 | ||
| Enamine | EN300-1269802-10000mg |
({2-[bromo(cyclobutyl)methyl]-1,3-thiazol-4-yl}methyl)(methyl)amine |
2167092-78-4 | 10000mg |
$5528.0 | 2023-10-02 |
({2-bromo(cyclobutyl)methyl-1,3-thiazol-4-yl}methyl)(methyl)amine Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on ({2-bromo(cyclobutyl)methyl-1,3-thiazol-4-yl}methyl)(methyl)amine
Introduction to ({2-bromo(cyclobutyl)methyl-1,3-thiazol-4-yl}methyl)(methyl)amine (CAS No. 2167092-78-4)
The compound ({2-bromo(cyclobutyl)methyl-1,3-thiazol-4-yl}methyl)(methyl)amine, identified by the CAS number 2167092-78-4, is a complex organic molecule with potential applications in various fields of chemistry and pharmacology. This compound belongs to the class of thiazole derivatives, which are known for their versatility and wide range of biological activities. The structure of this molecule incorporates a thiazole ring, a brominated cyclobutyl group, and an amine functional group, making it a unique candidate for further research and development.
Recent studies have highlighted the importance of thiazole derivatives in drug discovery, particularly in the development of anti-inflammatory, antitumor, and antimicrobial agents. The presence of a bromine atom in the cyclobutyl group introduces additional electronic and steric effects, which can significantly influence the molecule's reactivity and bioavailability. This makes CAS 2167092-78-4 an interesting target for researchers exploring novel therapeutic agents.
In terms of synthesis, the compound can be prepared through a series of well-established organic reactions, including nucleophilic substitutions and cyclizations. The integration of the cyclobutane ring into the molecule adds rigidity to the structure, potentially enhancing its stability and selectivity in biological systems. Furthermore, the amine group provides opportunities for further functionalization, enabling the creation of derivatives with tailored properties.
From an analytical perspective, this compound has been characterized using advanced spectroscopic techniques such as NMR and mass spectrometry. These analyses have provided insights into its molecular structure and purity, which are critical for ensuring consistent performance in experimental settings. The compound's solubility properties have also been investigated, revealing its potential suitability for use in various solvents commonly employed in organic synthesis.
Looking ahead, the compound's unique combination of structural features positions it as a promising candidate for exploring new chemical reactions and biological pathways. Researchers are particularly interested in its potential role as an intermediate in the synthesis of more complex molecules or as a building block in medicinal chemistry. Ongoing studies are also examining its interactions with biological targets such as enzymes and receptors to assess its therapeutic potential.
In conclusion, ({2-bromo(cyclobutyl)methyl-1,3-thiazol-4-yl}methyl)(methyl)amine (CAS No. 2167092-78-4) represents a valuable addition to the library of thiazole derivatives. Its distinctive structure and promising properties make it a subject of continued interest in both academic and industrial research settings. As new findings emerge from ongoing studies, this compound is expected to contribute significantly to advancements in chemical science and drug development.
2167092-78-4 (({2-bromo(cyclobutyl)methyl-1,3-thiazol-4-yl}methyl)(methyl)amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)